4-Bromo-2-fluoro-6-methylpyridine
Overview
Description
4-Bromo-2-fluoro-6-methylpyridine is a compound that is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyes . It is also used as a starting material in the preparation of crown-ester-bipyridines and viologens through sodium or nickel reductive coupling, side chain oxidation, and esterification .
Synthesis Analysis
An optimized strategy for the synthesis of the potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine has been reported . In contrast to a previously published synthesis starting from 2-bromo-4-methylpyridine, the overall yield could be increased from 3.6% to 29.4% . This strategy avoids the use of palladium as a catalyst and is more diverse and versatile .Molecular Structure Analysis
The molecular weight of 4-Bromo-2-fluoro-6-methylpyridine is 190.01 . The InChI code is 1S/C6H5BrFN/c1-4-2-5(7)9-6(8)3-4/h2-3H,1H3 .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-Inflammatory Agents : Researchers investigate the potential of fluorinated pyridines in developing anti-inflammatory drugs. The compound’s unique substitution pattern may modulate cytokine production, making it relevant for conditions like rheumatoid arthritis or psoriasis .
- Targeted Therapies : Fluorinated compounds, including fluoropyridines, are explored as imaging agents for positron emission tomography (PET) scans. These agents can help visualize specific biological processes and detect diseases early .
Agrochemicals and Crop Protection
- Pesticides and Herbicides : Fluorine substitution enhances the properties of agrochemicals. Incorporating fluorine atoms into lead structures can improve their effectiveness, stability, and environmental impact. Fluorinated pyridines may serve as building blocks for novel pesticides .
Radiochemistry and Imaging Agents
- 18F-Substituted Pyridines : Researchers synthesize 18F-substituted pyridines for PET imaging. These compounds allow non-invasive visualization of biological processes, aiding in disease diagnosis and drug development .
Safety and Hazards
The safety and hazards of 4-Bromo-2-fluoro-6-methylpyridine include causing skin irritation, serious eye damage, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-bromo-2-fluoro-6-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrFN/c1-4-2-5(7)3-6(8)9-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUVNQRYXKKVGDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50743834 |
Source
|
| Record name | 4-Bromo-2-fluoro-6-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-fluoro-6-methylpyridine | |
CAS RN |
1227565-50-5 |
Source
|
| Record name | 4-Bromo-2-fluoro-6-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-2-fluoro-6-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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